Cas no 2097928-41-9 (2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline)

• Product Name: 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline
• CAS No: 2097928-41-9
• MF: C₁₉H₁₄F₃N₃O₂
• MW: 373.32857465744
• CID: 6288226
• PubChem ID: 126852274
• Update Time: 2025-06-08

2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6476-4382
• (3-quinoxalin-2-yloxypyrrolidin-1-yl)-(2,3,4-trifluorophenyl)methanone
• AKOS032465278
• 2-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline
• 2097928-41-9
• 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline

• Inchi： 1S/C19H14F3N3O2/c20-13-6-5-12(17(21)18(13)22)19(26)25-8-7-11(10-25)27-16-9-23-14-3-1-2-4-15(14)24-16/h1-6,9,11H,7-8,10H2
• InChI Key： BDJFXXGXOYCPKJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O)F)F

Computed Properties

• Exact Mass: 373.10381118g/mol
• Monoisotopic Mass: 373.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline

Introduction to 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097928-41-9)

2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097928-41-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoxaline class of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The structure of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline is characterized by a quinoxaline core linked to a pyrrolidine ring through an ether linkage. The pyrrolidine ring is further substituted with a trifluorobenzoyl group, which imparts additional chemical stability and biological activity. The presence of the trifluoromethyl groups enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent research has focused on the pharmacological properties of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell proliferation and survival.

In addition to its antiproliferative activity, 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline has been investigated for its antiviral properties. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, such as influenza and hepatitis C viruses. The antiviral activity is thought to be mediated by the compound's ability to interfere with viral entry and replication processes.

The synthesis of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline involves a multi-step process that begins with the preparation of the trifluorobenzoyl pyrrolidine intermediate. This intermediate is then reacted with a suitable quinoxaline derivative under controlled conditions to form the final product. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

One of the key challenges in the development of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline as a therapeutic agent is its pharmacokinetic profile. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

The safety and toxicity profile of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline have been evaluated in various in vitro and in vivo models. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are required before it can advance to clinical trials.

Recent advances in computational chemistry have also contributed to our understanding of 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline's properties. Molecular dynamics simulations have provided insights into the conformational flexibility and binding interactions of this compound with its biological targets. These computational tools are valuable for optimizing lead compounds and predicting their behavior in biological systems.

In conclusion, 2-{[1-(2,3,4-Trifluorobenzoyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097928-41-9) represents a promising candidate for further development as a therapeutic agent due to its unique chemical structure and diverse biological activities. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.